Cas no 2228766-65-0 (O-2-(5-fluoro-2-methylphenyl)propan-2-ylhydroxylamine)

• Product Name: O-2-(5-fluoro-2-methylphenyl)propan-2-ylhydroxylamine
• CAS No: 2228766-65-0
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 6281934
• PubChem ID: 165857871
• Update Time: 2025-06-11

O-2-(5-fluoro-2-methylphenyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(5-fluoro-2-methylphenyl)propan-2-ylhydroxylamine
• 2228766-65-0
• EN300-1809339
• O-[2-(5-fluoro-2-methylphenyl)propan-2-yl]hydroxylamine

• Inchi： 1S/C10H14FNO/c1-7-4-5-8(11)6-9(7)10(2,3)13-12/h4-6H,12H2,1-3H3
• InChI Key： JDEPOAZMFUGMSJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C(C)(C)ON

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(5-fluoro-2-methylphenyl)propan-2-ylhydroxylamine

Introduction to O-2-(5-Fluoro-2-methylphenyl)propan-2-ylhydroxylamine (CAS No. 2228766-65-0)

O-2-(5-Fluoro-2-methylphenyl)propan-2-ylhydroxylamine (CAS No. 2228766-65-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Properties

O-2-(5-Fluoro-2-methylphenyl)propan-2-ylhydroxylamine is a hydroxylamine derivative with a molecular formula of C₁₁H₁₄FO₃N. The compound features a substituted phenyl group with a fluorine atom at the 5-position and a methyl group at the 2-position, attached to a propan-2-yl moiety. The presence of the hydroxylamine functional group imparts unique chemical and biological properties to the molecule. The compound is typically synthesized through multi-step organic reactions, including substitution, reduction, and functional group manipulation.

The physical properties of O-2-(5-Fluoro-2-methylphenyl)propan-2-ylhydroxylamine include its solubility in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). It is also stable under standard laboratory conditions, making it suitable for various experimental setups. The compound's stability and solubility are crucial factors in its application in biological assays and pharmaceutical formulations.

Synthesis Methods

The synthesis of O-2-(5-fluoro-2-methylphenyl)propan-2-ylhydroxylamine involves several well-documented methods. One common approach is the reaction of 5-fluoro-2-methylbenzene with an appropriate nucleophile followed by selective reduction to form the hydroxylamine derivative. Another method involves the use of transition metal-catalyzed coupling reactions to introduce the fluorine and methyl substituents onto the phenyl ring. These synthetic routes have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

The choice of synthetic method often depends on the specific requirements of the intended application. For instance, methods that yield high purity are preferred for pharmaceutical development, while those that are cost-effective and scalable are more suitable for industrial production. Recent advancements in green chemistry have also led to the development of environmentally friendly synthetic routes for this compound.

Biological Activities

O-2-(5-fluoro-2-methylphenyl)propan-2-ylhydroxylamine has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of research has been its activity as an antioxidant. Studies have shown that this compound can effectively scavenge free radicals and protect cells from oxidative stress, which is a common mechanism underlying various diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, O-2-(5-fluoro-2-methylphenyl)propan-2-ylhydroxylamine has demonstrated anti-inflammatory effects. In vitro studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory conditions. Furthermore, preliminary research has explored its role in modulating cellular signaling pathways involved in inflammation and immune responses.

Clinical Applications and Research Findings

The potential clinical applications of O-2-(5-fluoro-2-methylphenyl)propan-2-ylhydroxylamine are diverse and promising. Ongoing clinical trials are evaluating its efficacy in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These trials are based on preclinical studies that have shown promising results in animal models, where the compound was able to reduce oxidative stress and improve cognitive function.

In addition to neurodegenerative diseases, there is growing interest in using this compound for cardiovascular conditions. Preclinical studies have demonstrated its ability to reduce oxidative stress in cardiac tissues and improve heart function following ischemic injury. These findings suggest that O-2-(5-fluoro-2-methylphenyl)propan-2-ylydroxylamine could be a valuable therapeutic option for patients with cardiovascular diseases.

Conclusion

In conclusion, O-2-(5-fluoro-2-methylphenyl)propan-2-ylydroxylamine (CAS No. 2287666650) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties such as antioxidant and anti-inflammatory activities, making it an attractive candidate for therapeutic development. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a significant player in the future landscape of drug discovery and development.